Cas no 1935450-22-8 (2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid
• CAS No: 1935450-22-8
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 6388592
• PubChem ID: 131099013
• Update Time: 2025-05-22

2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid
• EN300-1781921
• 1935450-22-8

• Inchi： 1S/C5H5N3O3/c1-8-2-3(6-7-8)4(9)5(10)11/h2H,1H3,(H,10,11)
• InChI Key： PIEQBDDYRKBMFD-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid (CAS No. 1935450-22-8)

The compound 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid (CAS No. 1935450-22-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole ring and an oxoacetic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid is its role in click chemistry reactions. The 1,2,3-triazole ring is known for its stability and biocompatibility, making it a popular choice for designing bioconjugates and small-molecule inhibitors. This aligns with current trends in targeted drug delivery and precision medicine, where researchers seek compounds that can be easily functionalized for specific biological targets.

In addition to its pharmaceutical applications, CAS No. 1935450-22-8 has potential uses in agrochemical formulations. The oxoacetic acid group can act as a chelating agent, enhancing the efficacy of certain pesticides or herbicides. This is particularly relevant given the increasing focus on sustainable agriculture and the need for environmentally friendly crop protection solutions. Industry experts are exploring how this compound could contribute to green chemistry initiatives.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid typically involves multistep organic reactions, including cycloaddition and oxidation processes. Recent advancements in flow chemistry and catalytic methods have improved the yield and purity of this compound, addressing common challenges in scaling up production. These innovations are critical for meeting the demands of high-throughput screening in drug development.

From a commercial perspective, the global market for triazole-based compounds is expanding rapidly, driven by their applications in antifungal agents, anticancer drugs, and materials science. CAS No. 1935450-22-8 is positioned as a valuable building block in this niche, with suppliers offering custom synthesis services to meet diverse research needs. Its compatibility with automated synthesis platforms further enhances its appeal to pharmaceutical companies.

Safety and handling of 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid require standard laboratory precautions, as with most organic intermediates. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability. Researchers should consult material safety data sheets (MSDS) for detailed guidelines, especially when working with larger quantities.

Looking ahead, the future of CAS No. 1935450-22-8 appears promising, with ongoing studies exploring its derivatives for neurological disorders and metabolic diseases. The compound’s adaptability to structure-activity relationship (SAR) studies makes it a favorite among medicinal chemists. As the scientific community continues to prioritize fragment-based drug design, this molecule is likely to remain a key player in innovative therapeutic development.

For those seeking further technical details about 2-(1-methyl-1H-1,2,3-triazol-4-yl)-2-oxoacetic acid, peer-reviewed journals and patent databases offer extensive documentation. Keywords such as “triazole carboxylic acid derivatives”, “heterocyclic building blocks”, and “click chemistry intermediates” can help refine search results. Collaborative efforts between academia and industry are expected to unlock new applications for this compound in the coming years.